Cas no 144245-85-2 (ALKYL KETENE DIMER)

• Product Name: ALKYL KETENE DIMER
• CAS No: 144245-85-2
• MF: C₂H₂O
• MW: 42.03668
• CID: 64839
• Update Time: 2025-05-26

ALKYL KETENE DIMER Chemical and Physical Properties

Names and Identifiers

• ALKYL KETENE DIMER
• AKD WAX
• AKD WAX 1840
• AKD
• Alkylketene dimer
• PaperMaking CheMicals series
• AKD WAX 1865
• AKD CAS NO.144245-85-2
• Alkyl Ketene Dimer - Liquid
• ALKYL KETENE DIMER ,AKD WAX

• Inchi： InChI=1S/C2H2O/c1-2-3/h1H2
• InChI Key： CCGKOQOJPYTBIH-UHFFFAOYSA-N
• SMILES： C=C=O

Computed Properties

• Exact Mass: 42.01056

Experimental Properties

• Melting Point: 48.5℃
• PSA: 17.07

ALKYL KETENE DIMER Security Information

• Storage Condition：-196°C

Additional information on ALKYL KETENE DIMER

Comprehensive Guide to ALKYL KETENE DIMER (CAS No. 144245-85-2): Properties, Applications, and Industry Trends

ALKYL KETENE DIMER (AKD), with the CAS No. 144245-85-2, is a critically important chemical compound widely utilized in the papermaking and packaging industries. Known for its hydrophobic properties, AKD serves as a key sizing agent, enhancing water resistance in paper products. This guide delves into the molecular structure, industrial applications, and emerging trends surrounding this versatile compound, addressing common queries such as "How does AKD improve paper quality?" and "What are the sustainable alternatives to AKD?"—topics frequently searched by professionals and researchers.

The chemical structure of ALKYL KETENE DIMER features a reactive ketene group, which enables it to bond covalently with cellulose fibers during paper production. This reaction forms a stable, water-repellent layer, making it ideal for high-performance paperboard and food-grade packaging. Recent studies highlight its compatibility with recycled fibers, aligning with the global push toward circular economy practices—a hot topic in sustainability forums. Manufacturers increasingly seek AKD-based solutions to meet eco-friendly certifications like FSC or ISO 14001.

In addition to traditional paper sizing, CAS No. 144245-85-2 has found niche applications in 3D printing materials and biodegradable coatings. Innovations in nanotechnology have further expanded its use, with researchers exploring AKD-modified nanoparticles for barrier coatings in flexible electronics. These advancements respond to trending searches such as "AKD in smart packaging" and "green chemistry applications of ketene dimers." Such interdisciplinary uses underscore the compound’s adaptability to cutting-edge industries.

Quality control and storage of ALKYL KETENE DIMER are frequently discussed in technical communities. The compound requires protection from moisture and elevated temperatures to prevent premature polymerization. Best practices include using nitrogen-inerted storage tanks—a detail often queried as "AKD storage guidelines" in search engines. Furthermore, analytical techniques like HPLC and FTIR are essential for verifying the purity of CAS No. 144245-85-2, ensuring compliance with international standards such as REACH and TSCA.

Market trends indicate rising demand for AKD wax (a commercial form of the dimer) in Asia-Pacific regions, driven by growth in e-commerce packaging. Environmental regulations, however, prompt debates about bio-based alternatives like rosin esters. Despite this, ALKYL KETENE DIMER remains dominant due to its cost-effectiveness and proven performance. Industry reports often cite keywords like "AKD market forecast 2025" and "sustainable sizing agents," reflecting the compound’s evolving role in a greener economy.

To optimize AKD application processes, manufacturers recommend precise dosing systems and pH control (typically 7–8). Such technical nuances are frequently searched as "AKD sizing efficiency tips" or "troubleshooting AKD hydrolysis." Recent patents also reveal novel catalyst systems to accelerate AKD-cellulose reactions, reducing energy consumption—an innovation aligned with the carbon neutrality goals of major paper mills.

In conclusion, ALKYL KETENE DIMER (144245-85-2) continues to be a cornerstone of functional paper coatings, with expanding applications in sustainable technologies. Its synergy with industry trends—such as smart packaging and green manufacturing—ensures its relevance in both academic research and industrial practice. For those exploring advanced material sciences, AKD represents a compelling case study in balancing performance with environmental responsibility.